2-Bromo-3,4,5-trimethoxytoluene

• Molecular Formula: C10H13BrO3
• Molecular Weight: 261.11 g/mol
• IUPAC Name: 4-bromo-1,2,3-trimethoxy-5-methylbenzene
• InChI: InChI=1S/C10H13BrO3/c1-6-5-7(12-2)9(13-3)10(14-4)8(6)11/h5H,1-4H3
• InChI Key: XHUWAQPLIMXHKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1Br)OC)OC)OC

Description

2-Bromo-3,4,5-trimethoxytoluene is an aromatic compound featuring a bromine atom at the 2-position and three methoxy (-OCH₃) groups at the 3-, 4-, and 5-positions of a toluene backbone. Its molecular formula is C₁₀H₁₃BrO₃, and it serves as a key intermediate in organic synthesis, particularly in the preparation of bioactive molecules like angucycline derivatives and coenzyme Q analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

2-Bromo-3,4,5-trimethoxybenzoic Acid (C₁₀H₁₁BrO₅)

• Structure : Replaces the toluene methyl group with a carboxylic acid (-COOH).
• Properties : The acidic proton enhances polarity, improving solubility in aqueous media. This compound is investigated for pharmaceutical applications, including enzyme inhibition and drug design .

N-(4-Bromophenyl)-3,4,5-trimethoxybenzamide (C₁₆H₁₆BrNO₃)

• Structure : Incorporates an amide linkage and a 4-bromophenyl group.
• Properties : The amide enables hydrogen bonding, influencing crystal packing (e.g., chains formed via N–H···O interactions) . This enhances thermal stability and may affect bioavailability.
• Synthesis : Reacting 3,4,5-trimethoxybenzoyl chloride with 4-bromoaniline in benzene .

3-Allyl-2-bromo-1,4,5-trimethoxynaphthalene (C₁₆H₁₅BrO₃)

• Structure : Naphthalene core with allyl, bromo, and methoxy substituents.
• Properties : The allyl group increases reactivity in cycloaddition and polymerization reactions. It is a critical intermediate in tetrangulol synthesis (75% yield) .

Substituent Position and Electronic Effects

Compound	Bromine Position	Methoxy Positions	Key Functional Group	Notable Properties
2-Bromo-3,4,5-trimethoxytoluene	2	3,4,5	Methyl (toluene)	High-yield synthesis; lipophilic
2-Bromo-3,4-dimethoxybenzoic Acid	2	3,4	Carboxylic acid	High melting point (203–204°C)
2-Bromo-3:5-dinitrobenzamide	2	None	Amide, nitro	Thermal decomposition at 216°C

• Electronic Effects :
  • Methoxy groups donate electrons via resonance, activating the aromatic ring toward electrophilic substitution. However, bromine’s electron-withdrawing nature moderates this effect, directing further substitutions .
  • Carboxylic acid derivatives exhibit greater acidity (pKa ~2–3) compared to neutral toluene analogs, altering reactivity in nucleophilic environments .

Q & A

Q. Methodological Guidance

• NMR spectroscopy : $^1H$-NMR (CDCl₃) reveals distinct signals for methoxy protons (δ 3.88–3.89 ppm) and aromatic protons (δ 7.18 ppm) .
• Mass spectrometry : High-resolution MS confirms molecular ion peaks (e.g., [M-H₂O+H]$^+$ at m/z 283.20) .
• Chromatography : HPLC with UV detection (λ = 254 nm) monitors purity, especially for derivatives like benzothiazole-linked amides .

How does 2-bromo-3,4,5-trimethoxytoluene serve as a precursor in medicinal chemistry?

Application in Drug Discovery
The compound’s bromine atom and methoxy substituents make it a versatile intermediate:

• Tubulin polymerization modulators : Derivatives like (Z)-1-aryl-3-arylamino-2-propen-1-ones exhibit activity in cancer cell lines by stabilizing microtubules .
• Antimicrobial agents : Benzamide derivatives with benzothiazole moieties show inhibitory effects on bacterial enzymes .
  Synthetic Strategy : Introduce propargyl or amino groups via Sonogashira or Ullmann couplings, followed by biological screening .

What are the stability and storage considerations for 2-bromo-3,4,5-trimethoxytoluene?

Q. Advanced Handling Protocols

• Light sensitivity : Store in amber vials at –20°C to prevent photodegradation.
• Moisture avoidance : Use molecular sieves in storage containers due to susceptibility to hydrolysis under acidic conditions.
• Thermal stability : Decomposition occurs above 150°C; monitor via thermogravimetric analysis (TGA) .

How can contradictions in reported synthesis yields be resolved?

Data Reconciliation Approach
Discrepancies in yields (e.g., 97% vs. 100%) arise from:

• Reagent purity : NaBr/H₂O₂ requires anhydrous conditions for maximum efficiency .
• Workup protocols : Extraction with petroleum ether vs. dichloromethane may affect recovery .
  Validate methods using control experiments with standardized reagents and replicate analyses.

What computational tools predict the biological activity of derivatives?

Q. Advanced Modeling Techniques

• Docking studies : Use AutoDock Vina to simulate interactions with tubulin (PDB ID: 1SA0) .
• QSAR models : Correlate Hammett σ values of substituents with IC₅₀ data for anticancer activity .
• DFT calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict reactivity in cross-couplings .